Cas no 1006952-30-2 (1-(2-fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid)

1-(2-Fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid is a fluorinated nitrophenyl-substituted pyrazole derivative with significant utility in synthetic organic chemistry and pharmaceutical research. The presence of both fluorine and nitro groups on the phenyl ring enhances its reactivity, making it a valuable intermediate for constructing complex heterocyclic frameworks. The carboxylic acid moiety offers versatility for further functionalization, such as amidation or esterification, facilitating its use in drug discovery and material science applications. Its structural features contribute to improved metabolic stability and binding affinity in target molecules. This compound is particularly relevant in the development of kinase inhibitors and other bioactive agents, underscoring its importance in medicinal chemistry.
1-(2-fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid structure
1006952-30-2 structure
Product Name:1-(2-fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid
CAS No:1006952-30-2
MF:C10H6FN3O4
MW:251.170745372772
MDL:MFCD08696952
CID:3060649
PubChem ID:19624568
Update Time:2025-05-28

1-(2-fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Fluoro-4-nitro-phenyl)-1H-pyrazole-4-carboxylic acid
    • 1-(2-fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid
    • AKOS015922177
    • 1006952-30-2
    • 1-(2-fluoro-4-nitrophenyl)pyrazole-4-carboxylic acid
    • STK351457
    • CS-0268704
    • 1-(2-fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylicacid
    • MFCD08696952
    • 892-107-1
    • GQB95230
    • EN300-92580
    • AKOS000316016
    • MDL： MFCD08696952
    • Inchi： 1S/C10H6FN3O4/c11-8-3-7(14(17)18)1-2-9(8)13-5-6(4-12-13)10(15)16/h1-5H,(H,15,16)
    • InChI Key： OLDDITRQSNTZSO-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=CC=1N1C=C(C(=O)O)C=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 251.03423384Da
  • Monoisotopic Mass: 251.03423384Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 101Ų

1-(2-fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB551637-100 mg
1-(2-Fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid; .
 1006952-30-2
100MG
 €257.30 2022-03-01
abcr
AB551637-250 mg
1-(2-Fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid; .
 1006952-30-2
250MG
 €306.40 2022-03-01
abcr
AB551637-500 mg
1-(2-Fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid; .
 1006952-30-2
500MG
 €454.70 2022-03-01
abcr
AB551637-1 g
1-(2-Fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid; .
 1006952-30-2
1g
 €540.70 2022-03-01
Enamine
EN300-92580-0.05g
1-(2-fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid
 1006952-30-2 95%
0.05g
 $132.0 2023-09-01
Enamine
EN300-92580-0.1g
1-(2-fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid
 1006952-30-2 95%
0.1g
 $196.0 2023-09-01
Enamine
EN300-92580-0.25g
1-(2-fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid
 1006952-30-2 95%
0.25g
 $280.0 2023-09-01
Enamine
EN300-92580-0.5g
1-(2-fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid
 1006952-30-2 95%
0.5g
 $441.0 2023-09-01
Enamine
EN300-92580-1.0g
1-(2-fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid
 1006952-30-2
1.0g
 $566.0 2023-02-11
Enamine
EN300-92580-2.5g
1-(2-fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid
 1006952-30-2 95%
2.5g
 $1190.0 2023-09-01

1-(2-fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1006952-30-2)1-(2-fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid
Order Number:A1097587
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:21
Price ($):213.0/639.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1006952-30-2)1-(2-fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid
A1097587
Purity:99%/99%
Quantity:1g/5g
Price ($):213.0/639.0
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